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Compound of Interest

Compound Name: Diisobutyl disulfide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisobutyl disulfide (DIBS) is an organic sulfur compound with the chemical formula
C8H18S2. It is a colorless to pale yellow liquid with a distinct odor.[1] DIBS finds application as
a chemical intermediate in various industrial syntheses.[1] A thorough understanding of its
toxicological profile and associated safety information is paramount for its safe handling and
use in research and development settings. This technical guide provides a comprehensive
overview of the available toxicological data for Diisobutyl disulfide and its structural analogs,
details the experimental methodologies for key toxicological assessments, and visualizes
potential toxicological pathways and experimental workflows.

Toxicological Data

Quantitative toxicological data for Diisobutyl disulfide is limited in the public domain.
Therefore, a read-across approach using data from structurally similar dialkyl disulfides is
employed to provide an indication of its potential toxicity.

Acute Toxicity

Acute toxicity studies evaluate the adverse effects that may occur after a single exposure to a
substance.
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Test

Endpoint Species Route Value Reference
Substance
Di-tert-butyl

LD50 o Rat Oral 6200 mg/kg [2]
disulfide
Di-tert-butyl ]

LD50 o Rabbit Dermal > 2000 mg/kg [2]
disulfide
Di-tert-butyl

LD50 ] Rat Oral > 2000 mg/kg  [3]
polysulfide
Di-tert-butyl ]

LD50 ] Rabbit Dermal > 2000 mg/kg  [3]
polysulfide
Diallyl

LD50 T Rat Oral 260 mg/kg [4]
disulfide
Diallyl

LD50 o Rat Dermal 3.6 g/kg [4]
disulfide

Note: Data for di-tert-butyl disulfide, di-tert-butyl polysulfide, and diallyl disulfide are presented

as structural analogs to Diisobutyl disulfide.

Irritation

Irritation studies assess the potential of a substance to cause reversible inflammatory effects

on the skin and in the eyes.

. Test ) Observatio Classificati
Endpoint Species Reference
Substance n on
) o Unspecified ) Very slight o
Skin Irritation o Rabbit Mild irritant [1][5]
Disulfide erythema
N Minimal o
o Unspecified ] ] . Minimally
Eye Irritation o Rabbit conjunctival o [6][7]
Disulfide o irritating
irritation
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Sensitization

Sensitization studies evaluate the potential of a substance to induce an allergic response after
repeated contact.

Test

Endpoint Species Result Reference
Substance
) May cause
Skin : - : : N
o Dipropyl disulfide  Guinea Pig sensitization by [8]
Sensitization

skin contact

Note: Data for dipropyl disulfide is presented as a structural analog to Diisobutyl disulfide.

Mutagenicity

Mutagenicity assays are conducted to identify substances that can cause genetic mutations.

Test Type Test Substance Result Reference

_ N Inhibited mutagenicity
Ames Test Diallyl disulfide ) o [9]
of boiled pork juice

Note: Data for diallyl disulfide is presented as a structural analog to Diisobutyl disulfide.

Repeated Dose Toxicity

Information on the repeated dose toxicity of Diisobutyl disulfide is not readily available in the

public literature.

Experimental Protocols

The following sections detail the standardized methodologies for key toxicological experiments,
based on the Organization for Economic Co-operation and Development (OECD) Guidelines
for the Testing of Chemicals.

Acute Dermal Irritation/Corrosion (Based on OECD 404)
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This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits are used.

e Procedure: A small area of the animal's dorsal skin is clipped free of fur. 0.5 mL of the
undiluted test substance is applied to a small gauze patch, which is then applied to the
prepared skin and covered with an occlusive dressing for a 4-hour exposure period.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

e Scoring: The reactions are scored based on a standardized scale. The Primary lIrritation
Index (PII) is calculated to classify the substance's irritation potential.
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Preparation

Test Substance Preparation E q 8
}ﬁ Xposure Observation & Scorin
(0.5 mL on Gauze Patch) P &
Application of Patch Occlusive Dressing patch Removal Scoring of Erythema & Edema Classification
to Skin (4-hour exposure) (1, 24, 48, 72 hours) (e.g., Non-irritant, Irritant)
Animal Preparation

(Albino Rabhbit, Clipped Dorsal Skin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b074427#toxicological-data-and-safety-information-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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